Cas no 274693-26-4 (Ticagrelor Acetonide)

• Product Name: Ticagrelor Acetonide
• CAS No: 274693-26-4
• MF: C₂₆H₃₂F₂N₆O₄S
• MW: 562.63189125061
• MDL: MFCD23160137
• CID: 1429864
• PubChem ID: 67289290
• Update Time: 2025-10-15

Ticagrelor Acetonide Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]a mino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2, 2-dimethyl-4H-cyclopenta-1,3-dioxol-4-yl]oxy]-
• Isopropylidene Ticagrelor
• 2-[[(3As,4R,6S,6Ar)-4-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)Cyclopropyl]Amino]-5-(Propylthio)-3H-[1,2,3]Triazolo[4,5-D]Pyrimidin-3-Yl]-2,2-Dimethyl-Tetrahydro-3Ah-Cyclopenta[D][1,3]Dioxol-6-Yl]Oxy]Ethanol
• 2-(((3aR,4S,6R,6aS)-6-(7-(((1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,2-dimethyltetrahydro-3aH-cyclopenta[...
• 2-[[(3aS,4R,6S,6aa)-4-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-2,2-dimethyl-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-6-yl]oxy]ethano
• CPATAMA
• 2-(((3aR,4S,6R,6aS)-6-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino
• Ethanol, 2-[[(3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-yl]oxy]-
• 2-(((3aR,4S,6R,6aS)-6-(7-(((1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanol
• WLEOHEIRUFTYCF-FYEBJQQMSA-N
• 2-({(3aR,4S,6R,6aS)-6-[7-{[(1R,2S)-2-(3,4-Difluorophenyl)
• 2-[[(3Ar,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo
• Ticagrelor Acetonide
• EN300-7378892
• C26H32F2N6O4S
• AC-30181
• 2-((3aR,4S,6R,6aS)-6-(7-((1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3-]triazolo[4,5-d]pyrimidin-3-yl)-2,2-dimethyl-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yloxy)ethanol
• SCHEMBL2133472
• CS-M1750
• 2-({(3aR,4S,6R,6aS)-6-[7-{[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino}-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl}oxy)ethanol
• 2-{[(3aR,4S,6R,6aS)-6-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-yl]oxy}ethan-1-ol
• 62GT6PT8T6
• 274693-26-4
• DS-7925
• 2-({(3aR,4S,6R,6aS)-6-[7-{[(1R,2S)-2-(3,4-difluorophenyl)-cyclopropyl]amino}-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-2,2-dimethyl-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl}oxy)ethanol
• MFCD23160137
• 2-[[(3aS,4R,6S,6aa)-4-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-[1,2,3
• 2-[[(3aS,4R,6S,6aa)-4-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-2,2-dimethyl-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-6-yl]oxy]ethanol
• F19331
• ZKA69326
• 2-[[(3aS,4R,6S,6aa)-4-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]- 2,2-dimethyl-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-6-yl]oxy]ethanol-d7
• 2-((3aR,4S,6R,6aS)-6-(7-((1R,2S)-2-(3,4-difluorophenyl)-cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yloxy)ethanol
• A899558
• 2-{[(3AR,4S,6R,6AS)-6-(7-{[(1R,2S)-2-(3,4-DIFLUOROPHENYL)CYCLOPROPYL]AMINO}-5-(PROPYLSULFANYL)-[1,2,3]TRIAZOLO[4,5-D]PYRIMIDIN-3-YL)-2,2-DIMETHYL-TETRAHYDRO-3AH-CYCLOPENTA[D][1,3]DIOXOL-4-YL]OXY}ETHANOL
• 2-[[(3Ar,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]-2,2-dimethyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl]oxy]ethanol
• 2-(((3ar,4s,6r,6as)-6-(7-(((1r,2s)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,2-dimethyltetrahydro-4h-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethan-1-ol
• 2-((3aR,4S,6R,6aS)-6-(7-((1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,2-dimethyl-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yloxy)ethanol
• 2-[[(3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-yl]oxy]ethanol
• AKOS024462659

• MDL： MFCD23160137
• Inchi： 1S/C26H32F2N6O4S/c1-4-9-39-25-30-23(29-17-11-14(17)13-5-6-15(27)16(28)10-13)20-24(31-25)34(33-32-20)18-12-19(36-8-7-35)22-21(18)37-26(2,3)38-22/h5-6,10,14,17-19,21-22,35H,4,7-9,11-12H2,1-3H3,(H,29,30,31)/t14-,17+,18+,19-,21-,22+/m0/s1
• InChI Key： WLEOHEIRUFTYCF-FYEBJQQMSA-N
• SMILES： S(CCC)C1=NC(=C2C(=N1)N([C@@H]1C[C@@H]([C@@H]3[C@H]1OC(C)(C)O3)OCCO)N=N2)N[C@@H]1C[C@H]1C1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 562.21700
• Monoisotopic Mass: 562.21738102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142
• XLogP3: 3.6

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52 - 60°C
• Boiling Point: 759.1±70.0°C at 760 mmHg
• Flash Point: 412.9±35.7 °C
• Solubility: Insuluble (9.6E-4 g/L) (25 ºC),
• PSA: 141.74000
• LogP: 3.88500
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Ticagrelor Acetonide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on Ticagrelor Acetonide

Professional Introduction to Ticagrelor Acetonide (CAS No. 274693-26-4)

Ticagrelor Acetonide, a derivative of the well-known antiplatelet agent Ticagrelor, is a compound that has garnered significant attention in the field of cardiovascular pharmacology. With the CAS number 274693-26-4, this molecule represents a critical advancement in the development of medications aimed at preventing thrombotic events. The acetonide modification of Ticagrelor introduces a unique pharmacokinetic profile, enhancing its therapeutic potential while maintaining a high degree of safety and efficacy.

The pharmacological significance of Ticagrelor Acetonide is deeply rooted in its mechanism of action, which involves the inhibition of P2Y12 platelet receptors. This inhibition is pivotal in preventing platelet aggregation, a key step in the formation of blood clots that can lead to adverse cardiovascular events such as myocardial infarction and stroke. The acetonide group in Ticagrelor Acetonide not only improves the compound's solubility and bioavailability but also extends its half-life, allowing for more convenient dosing regimens.

Recent advancements in the study of Ticagrelor Acetonide have highlighted its potential in treating patients with acute coronary syndromes (ACS). Clinical trials have demonstrated that this compound can significantly reduce the risk of recurrent ischemic events when compared to traditional antiplatelet agents. The improved pharmacokinetic properties of Ticagrelor Acetonide ensure sustained plasma levels, which is crucial for maintaining continuous antiplatelet activity.

The synthesis and characterization of Ticagrelor Acetonide have been subjects of extensive research. The introduction of the acetonide moiety requires precise chemical modifications to retain the biological activity while enhancing stability. Modern synthetic techniques, including catalytic hydrogenation and selective functional group transformations, have been employed to achieve this goal. The structural elucidation of Ticagrelor Acetonide has been confirmed through advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensuring the compound's identity and purity.

One of the most compelling aspects of Ticagrelor Acetonide is its potential to address limitations associated with existing antiplatelet therapies. For instance, studies have shown that Ticagrelor Acetonide exhibits a faster onset of action compared to thienopyridines like clopidogrel, making it an attractive option for patients requiring immediate antiplatelet effects. Additionally, its reduced risk of drug-drug interactions enhances its suitability for patients on multiple medications.

The role of Ticagrelor Acetonide in clinical practice extends beyond ACS treatment. Research indicates its efficacy in patients with percutaneous coronary intervention (PCI), where it can be used as part of a dual antiplatelet therapy regimen. The compound's ability to provide robust antiplatelet protection makes it a valuable asset in preventing stent thrombosis, a serious complication that can occur after PCI.

Emerging evidence also suggests that Ticagrelor Acetonide may have applications in other cardiovascular conditions. For example, preliminary studies have explored its potential in reducing platelet activation in patients with atrial fibrillation, a condition associated with a high risk of stroke. While further research is needed to fully understand these applications, the versatility of Ticagrelor Acetonide is evident.

The development of Ticagrelor Acetonide represents a significant milestone in pharmaceutical innovation. By leveraging structural modifications to enhance pharmacokinetic properties, researchers have created a compound that offers improved therapeutic benefits over existing alternatives. This progress underscores the importance of continued research and development in cardiovascular medicine.

In conclusion, Ticagrelor Acetonide (CAS No. 274693-26-4) is a promising therapeutic agent with substantial potential in preventing thrombotic events. Its unique pharmacological profile, enhanced by the acetonide modification, makes it an attractive option for patients with various cardiovascular conditions. As research continues to uncover new applications and refine treatment protocols, Ticagrelor Acetonide is poised to play an increasingly important role in clinical practice.